Hydron;hydroxide

• CAS No.: 191612-63-2
• Molecular Formula: H2O
• Molecular Weight: 18.015 g/mol
• IUPAC Name: hydron;hydroxide
• InChI: InChI=1S/H2O/h1H2
• InChI Key: XLYOFNOQVPJJNP-UHFFFAOYSA-N
• SMILES: [H+].[OH-]
• melting_point: 0°C
• physical_description: Liquid
• Related CAS: 151517-95-2; 25766-61-4; 163734-19-8; 151733-06-1; 155964-99-1; 70232-06-3; 181895-39-6; 139322-39-7; 144442-59-1; 151517-94-1; 151733-07-2; 139322-38-6; 163734-21-2; 148076-13-5; 148076-12-4; 163734-20-1; 79800-59-2; 142473-62-9; 31014-12-7; 142473-64-1; 151517-96-3; 25655-83-8; 144442-58-0; 142473-63-0
• solubility: 55.5 mol/L

Description

Hydron refers to a proton (H⁺) in aqueous systems, often associated with water molecules to form hydronium ions (H₃O⁺) or as a mobile charge carrier in hydrogen-bonded networks . In advanced materials science, hydron interactions play a role in phenomena such as plasmon–hydron resonance in graphene, which enhances electron cooling .

Hydroxide (OH⁻) is a negatively charged ion composed of oxygen and hydrogen. It is a fundamental species in acid-base chemistry and forms stable compounds with metals (e.g., Mg(OH)₂, Al(OH)₃) . Hydroxide ligands are also critical in biochemical systems, such as the terminal hydroxide observed in Mn(IV)/Fe(IV) enzyme intermediates .

Comparison with Similar Compounds

Hydron vs. Hydroxide: Fundamental Differences

Property	Hydron (H⁺)	Hydroxide (OH⁻)
Charge	+1	-1
Structure	Solvated in water as H₃O⁺	Free ion or metal-bound (e.g., Al(OH)₃)
Role	Acidic species, charge carrier	Basic species, ligand in complexes
Applications	Catalysis, energy transfer in materials	Antacids, pH regulation

Hydroxide vs. Hydroxyl Group

While hydroxide (OH⁻) is an independent ion, the hydroxyl group (-OH) is a covalent functional group in organic molecules (e.g., alcohols).

Hydronium (H₃O⁺) and Other Protonated Species

Hydronium ions form when hydrons bind to water molecules. Compared to free hydrons, hydronium is stabilized in aqueous environments and participates in acid-catalyzed reactions.

Comparative Analysis of Mg(OH)₂ and Al(OH)₃

Property	Mg(OH)₂	Al(OH)₃
Acid Neutralization	Rapid, short-acting	Slower, sustained effect
Side Effects	Laxative effect	Constipation
Medical Use	Antacid, laxative	Antacid, mucosal protection
Agricultural Use	Soil Mg⁺⁺ supplementation	Soil pH management
Synergy	Combined formulations reduce side effects and enhance efficacy

Research Findings

• Synergistic Antacids : Mg(OH)₂ and Al(OH)₃ combinations balance rapid acid neutralization with prolonged action, minimizing gastrointestinal side effects .
• Biochemical Roles : Hydroxide ligands stabilize high-valent metal centers in enzymes, as seen in Mn(IV)/Fe(IV) intermediates of ribonucleotide reductases .

Advanced Research on Hydron Interactions

Plasmon–Hydron Resonance in Graphene

In graphene-water systems, hydrons couple with plasmons (quantized electron oscillations) to enhance energy transfer rates. This interaction provides a novel mechanism for electron cooling, relevant to optoelectronic device design .

Hydrons in Biochemical Systems

Exchangeable hydrons in enzyme active sites (e.g., terminal hydroxide ligands in Mn(IV) complexes) enable proton transfer during redox reactions, critical for DNA synthesis .